Cas no 1248968-02-6 ([1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine)

• Product Name: [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
• CAS No: 1248968-02-6
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• CID: 5058040
• Update Time: 2025-10-30

[1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
• (1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl)methanamine
• [1-(4-bromo-3-methylphenyl)triazol-4-yl]methanamine
• [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C10H11BrN4/c1-7-4-9(2-3-10(7)11)15-6-8(5-12)13-14-15/h2-4,6H,5,12H2,1H3
• InChI Key： XAPZCDULFZVVPD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N1C=C(CN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

Comprehensive Overview of [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1248968-02-6)

The compound [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine (CAS No. 1248968-02-6) is a specialized 1,2,3-triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a brominated aromatic ring and a methanamine functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in click chemistry applications and its ability to serve as a building block for drug discovery.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry. [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine stands out due to its bioisosteric properties, which allow it to mimic other functional groups in drug design. This characteristic is particularly relevant in the development of kinase inhibitors and antimicrobial agents, areas where 1,2,3-triazoles have shown remarkable efficacy.

The synthesis of CAS No. 1248968-02-6 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yield and selectivity, making the compound accessible for large-scale applications. Its bromine substituent further enhances its utility, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig, which are pivotal in constructing complex molecular architectures.

From an industrial perspective, [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine is gaining traction in the fine chemicals sector. Its compatibility with green chemistry principles, such as reduced solvent use and lower energy consumption, aligns with global sustainability trends. Companies are exploring its use in crop protection formulations, leveraging its stability and reactivity to develop next-generation agrochemicals.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and structural integrity, critical for regulatory compliance in pharmaceutical manufacturing. Additionally, its physicochemical properties, such as solubility and melting point, are well-documented, facilitating its integration into formulation studies.

Emerging trends in AI-driven drug discovery have further highlighted the importance of CAS No. 1248968-02-6. Machine learning models often prioritize triazole scaffolds due to their balanced lipophilicity and hydrogen-bonding capacity, properties inherent to this compound. As a result, it is frequently included in virtual screening libraries, accelerating the identification of novel therapeutic candidates.

In conclusion, [1-(4-Bromo-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine represents a cutting-edge tool in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its growing relevance. With ongoing advancements in catalytic synthesis and computational chemistry, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and beyond.